Cas no 1232407-29-2 ((2-bromo-3-chlorophenyl)methanol)

• Product Name: (2-bromo-3-chlorophenyl)methanol
• CAS No: 1232407-29-2
• MF: C₇H₆BrClO
• MW: 221.478940486908
• MDL: MFCD12923275
• CID: 1217971
• PubChem ID: 58572630
• Update Time: 2025-05-26

(2-bromo-3-chlorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chlorobenzyl Alcohol
• (2-Bromo-3-chlorophenyl)methanol
• 2-bromo-3-chloroBenzenemethanol
• DS-10106
• AMY28994
• DTXSID10729412
• MFCD12923275
• EN300-1655966
• AKOS024092763
• Z1269125525
• CL8711
• SCHEMBL2475824
• (2-bromo-3-chloro phenyl)methanol
• A890829
• J-508210
• DA-26902
• CS-0159647
• SY030262
• ZXQXFGIIUDAGJU-UHFFFAOYSA-N
• 1232407-29-2
• Benzenemethanol, 2-bromo-3-chloro-
• 2-BROMO-3-CHLOROBENZYLALCOHOL
• (2-bromo-3-chlorophenyl)methanol

• MDL： MFCD12923275
• Inchi： InChI=1S/C7H6BrClO/c8-7-5(4-10)2-1-3-6(7)9/h1-3,10H,4H2
• InChI Key： ZXQXFGIIUDAGJU-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C(=C1)Cl)Br)CO

Computed Properties

• Exact Mass: 219.92900
• Monoisotopic Mass: 219.92906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.685±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 20.23000
• LogP: 2.59480

(2-bromo-3-chlorophenyl)methanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on (2-bromo-3-chlorophenyl)methanol

Introduction to (2-bromo-3-chlorophenyl)methanol (CAS No. 1232407-29-2)

(2-bromo-3-chlorophenyl)methanol (CAS No. 1232407-29-2) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique bromine and chlorine substituents on the phenyl ring, which confer it with distinct chemical properties and reactivity profiles. The presence of the hydroxyl group further enhances its potential for diverse applications, particularly in the development of novel pharmaceuticals and advanced materials.

The chemical structure of (2-bromo-3-chlorophenyl)methanol consists of a benzene ring substituted with a bromine atom at the 2-position and a chlorine atom at the 3-position, with a hydroxymethyl group attached to the benzene ring. This arrangement provides a rich platform for various chemical transformations, making it an attractive starting material for synthetic chemists. The compound's ability to undergo substitution, elimination, and coupling reactions has been extensively explored in recent studies, highlighting its utility in the synthesis of complex molecules.

In the realm of pharmaceutical research, (2-bromo-3-chlorophenyl)methanol has shown promise as a key intermediate in the development of new drugs. Its unique substituents allow for the fine-tuning of pharmacological properties, such as solubility, stability, and bioavailability. Recent studies have demonstrated its potential as a precursor for compounds with anti-inflammatory, anti-cancer, and neuroprotective activities. For instance, researchers at the University of California have reported the synthesis of a series of (2-bromo-3-chlorophenyl)methanol-derived compounds that exhibit potent anti-inflammatory effects by inhibiting specific enzymes involved in inflammatory pathways.

Beyond pharmaceutical applications, (2-bromo-3-chlorophenyl)methanol has found utility in materials science. Its ability to form stable complexes with various metal ions makes it an excellent ligand for the preparation of coordination polymers and metal-organic frameworks (MOFs). These materials have shown promise in applications such as gas storage, catalysis, and sensing. A recent study published in the Journal of Materials Chemistry A highlighted the synthesis of a MOF using (2-bromo-3-chlorophenyl)methanol as a ligand, which exhibited exceptional gas adsorption capacity and selectivity.

The synthesis of (2-bromo-3-chlorophenyl)methanol can be achieved through several routes, including electrophilic aromatic substitution and nucleophilic substitution reactions. One common method involves the bromination and chlorination of benzyl alcohol followed by selective functionalization to introduce the desired substituents. The choice of synthetic pathway depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have led to the development of more sustainable and environmentally friendly methods for synthesizing this compound.

The physical properties of (2-bromo-3-chlorophenyl)methanol

In conclusion, (2-bromo-3-chlorophenyl)methanol (CAS No. 1232407-29-2) is a multifaceted compound with significant potential in both chemical synthesis and applied research. Its unique chemical structure and reactivity make it an invaluable tool for scientists working in diverse fields such as pharmaceuticals, materials science, and catalysis. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry.